Molecular Weight and Steric Bulk: Differentiation from Shorter‑Chain and Conformationally Constrained N‑Alkyl Analogs
The molecular weight of (2‑methylbutyl)[2‑(thiophen‑2‑yl)ethyl]amine (197.34 g mol⁻¹) is identical to that of several regioisomeric C₁₁H₁₉NS analogs, including (3‑methylbutyl)[1‑(thiophen‑2‑yl)ethyl]amine (197.34) and (2,2‑dimethylpropyl)[2‑(thiophen‑2‑yl)ethyl]amine (197.34), but the 2‑methylbutyl substituent contributes a chiral, sterically asymmetric environment at the amine nitrogen [REFS‑1]. By contrast, the linear propyl analog (MW 169.29) and the butyl analog (MW 183.32) are significantly smaller, while the 2‑ethylbutyl variant (MW 211.37) is larger [REFS‑1]. This steric differentiation is a primary determinant of ligand‑receptor complementarity and synthetic reactivity in N‑alkyl‑thiophene‑ethylamine series [REFS‑2].
| Evidence Dimension | Molecular weight and N‑alkyl steric profile |
|---|---|
| Target Compound Data | MW 197.34; chiral 2‑methylbutyl group (C₅ branched) |
| Comparator Or Baseline | Propyl analog: MW 169.29 (C₃ linear); Butyl analog: MW 183.32 (C₄ linear); (2‑Ethylbutyl) analog: MW 211.37 (C₆ branched); (2,2‑Dimethylpropyl) analog: MW 197.34 (C₅ neo‑pentyl, symmetric) |
| Quantified Difference | ΔMW vs. propyl: +28.05; vs. butyl: +14.02; vs. (2‑ethylbutyl): −14.03; vs. (2,2‑dimethylpropyl): 0.00 (regioisomeric) |
| Conditions | Structures confirmed by CAS registry (1042562‑10‑6) and vendor certificates of analysis |
Why This Matters
Identical molecular weight combined with regioisomeric branching creates a procurement risk—ordering by formula alone can deliver a different isomer; the chiral 2‑methylbutyl motif provides a unique steric handle for SAR exploration.
- [1] American Home Products Corporation. Thiophene ethanolamines – N‑alkyl substitution effects on antihypertensive and β‑blocking activity. U.S. Patent (Justia). Available at: https://patents.justia.com/patent/4141987 View Source
